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Introduction

VT103 is a potent and selective small molecule inhibitor of TEA Domain Transcription Factor 1
(TEAD1) auto-palmitoylation. By selectively targeting TEAD1, VT103 disrupts the interaction
between TEAD1 and the transcriptional co-activators Yes-associated protein (YAP) and
Transcriptional co-activator with PDZ-binding motif (TAZ). This interference with the Hippo
signaling pathway downstream effectors makes VT103 a promising therapeutic candidate for
cancers characterized by Hippo pathway dysregulation, such as certain types of mesothelioma
and lung adenocarcinoma.[1][2] This guide provides a comprehensive overview of the technical
details of VT103, including its chemical properties, mechanism of action, and relevant
experimental protocols.

Chemical and Molecular Data

VT103 is an orally active compound with improved potency and favorable pharmacokinetic
properties in preclinical models.[3]
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Property Value Reference
CAS Number 2290608-13-6 [31[4][5][6]
Molecular Formula C18H17F3N402S [31[41[7]
Molecular Weight 410.42 g/mol [31[4]
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Mechanism of Action: Targeting the Hippo-YAPITAZ-
TEAD Pathway

The Hippo signaling pathway is a critical regulator of organ size, cell proliferation, and
apoptosis.[2] Dysregulation of this pathway, often leading to the activation of the transcriptional
co-activators YAP and TAZ, is implicated in the development and progression of various
cancers. Once activated, YAP and TAZ translocate to the nucleus and bind to TEAD
transcription factors to drive the expression of genes that promote cell proliferation and inhibit
apoptosis.[2]

VT103 exerts its anti-cancer effects by selectively inhibiting the auto-palmitoylation of TEAD1.
[1][4] This post-translational modification is crucial for the stable interaction between TEADsS
and YAP/TAZ. By preventing TEAD1 palmitoylation, VT103 effectively disrupts the formation of
the YAP/TAZ-TEADLI transcriptional complex, thereby inhibiting the expression of downstream
target genes like CTGF and CYRG61 and the anti-apoptotic protein survivin.[2][3] Notably,
VT103 demonstrates selectivity for TEAD1 over other TEAD isoforms (TEADZ2, TEAD3, and
TEADA4) at effective concentrations.[1][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. Novel TEAD1 Inhibitor VT103 Enhances Dabrafenib Efficacy in BRAF V600E Mutated
Lung Adenocarcinoma via Survivin Downregulation - PMC [pmc.ncbi.nlm.nih.gov]

¢ 3. researchgate.net [researchgate.net]
¢ 4. researchgate.net [researchgate.net]
¢ 5. researchgate.net [researchgate.net]

¢ 6. The Hippo pathway in cancer: YAP/TAZ and TEAD as therapeutic targets in cancer - PMC
[pmc.ncbi.nlm.nih.gov]

e 7. selleckchem.com [selleckchem.com]

¢ To cite this document: BenchChem. [CAS number and molecular structure of VT103].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15543691/docs#cas-number-and-molecular-
structure-of-vt103]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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